N-[4-Chloro-1-(2-methylpropyl)pyrazol-3-yl]prop-2-enamide

• IUPAC Name: N-[4-chloro-1-(2-methylpropyl)pyrazol-3-yl]prop-2-enamide
• InChI: InChI=1S/C10H14ClN3O/c1-4-9(15)12-10-8(11)6-14(13-10)5-7(2)3/h4,6-7H,1,5H2,2-3H3,(H,12,13,15)
• InChI Key: YGRMWKPDPSFZGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C=C(C(=N1)NC(=O)C=C)Cl
• Molecular Formula: C10H14ClN3O
• Molecular Weight: 227.69 g/mol

Description

“N-[4-Chloro-1-(2-methylpropyl)pyrazol-3-yl]prop-2-enamide” is a compound that contains a pyrazole ring. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrazoles can be synthesized through a variety of methods. One common method is the reaction of 1,3-diketones with hydrazine. Other methods include the reaction of α,β-unsaturated carbonyl compounds with hydrazine.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by a pyrazole ring attached to a prop-2-enamide group via a nitrogen atom. The pyrazole ring would also have a 2-methylpropyl group and a chlorine atom attached to it.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including reactions with electrophiles at the 3-position, reactions with nucleophiles, and reactions at the 5-position.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Pyrazoles are generally stable compounds. They are weak bases and can form salts with acids.

Mechanism of Action

The mechanism of action of this compound is not known as it would depend on its intended use. Pyrazole derivatives are known to have a wide range of biological activities and are found in a number of pharmaceutical drugs.

Future Directions

The future directions for this compound would depend on its intended use. Given the wide range of biological activities of pyrazole derivatives, it could be a potential candidate for drug development.